Cas no 129541-02-2 (Glycine,L-g-glutamyl-S-(2-fluoroethyl)-L-cysteinyl-(9CI))

• Product name: Glycine,L-g-glutamyl-S-(2-fluoroethyl)-L-cysteinyl-(9CI)
• CAS No: 129541-02-2
• MF: C₁₂H₂₀FN₃O₆S
• MW: 353.3671
• CID: 236521
• PubChem ID: 179834

Glycine,L-g-glutamyl-S-(2-fluoroethyl)-L-cysteinyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,L-g-glutamyl-S-(2-fluoroethyl)-L-cysteinyl-(9CI)
• (2S)-2-amino-5-[[(2R)-2-amino-3-(2-fluoroethylsulfanyl)propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid
• 129541-02-2
• Glycine, N-(S-(2-fluoroethyl)-N-L-gamma-glutamyl-L-cysteinyl]-
• S-(2-Fluoroethyl)glutathione
• DTXSID20156199

• Inchi： InChI=1S/C12H20FN3O6S/c13-3-4-23-6-8(15)11(20)16(5-10(18)19)9(17)2-1-7(14)12(21)22/h7-8H,1-6,14-15H2,(H,18,19)(H,21,22)/t7-,8-/m0/s1
• InChI Key： BZKKDMGQBZLVOW-YUMQZZPRSA-N
• SMILES： FCCSC[C@@H](C(N(C(CC[C@@H](C(=O)O)N)=O)CC(=O)O)=O)N

Computed Properties

• Exact Mass: 353.1058
• Monoisotopic Mass: 353.10568470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189Ų
• XLogP3: -6.4

Experimental Properties

• PSA: 164.02